Cas no 1446430-96-1 (5-Isobenzofuranamine, 1,3-dihydro-1,1-dimethyl-)

• Product Name: 5-Isobenzofuranamine, 1,3-dihydro-1,1-dimethyl-
• CAS No: 1446430-96-1
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5065751
• Update Time: 2023-08-25

5-Isobenzofuranamine, 1,3-dihydro-1,1-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethyl-1,3-dihydroisobenzofuran-5-amine
• 5-Isobenzofuranamine, 1,3-dihydro-1,1-dimethyl-
• 1,1-dimethyl-3H-2-benzofuran-5-amine

• Inchi： 1S/C10H13NO/c1-10(2)9-4-3-8(11)5-7(9)6-12-10/h3-5H,6,11H2,1-2H3
• InChI Key： YLYOIMIAOSBTEJ-UHFFFAOYSA-N
• SMILES： O1CC2C=C(C=CC=2C1(C)C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 179
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans